N-(4-butylphenyl)-2-(phenylsulfanyl)acetamide

Specification

• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-(4-butylphenyl)-2-phenylsulfanylacetamide
• Standard InChI: InChI=1S/C18H21NOS/c1-2-3-7-15-10-12-16(13-11-15)19-18(20)14-21-17-8-5-4-6-9-17/h4-6,8-13H,2-3,7,14H2,1H3,(H,19,20)
• Standard InChI Key: OBNKWNUOAUAVCL-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=CC=CC=C2
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=CC=CC=C2

Introduction

Structural Characterization and Molecular Features

Molecular Architecture

The compound’s IUPAC name, N-(4-butylphenyl)-2-phenylsulfanylacetamide, reflects its three key components:

• Butylphenyl group: A para-substituted butyl chain (C₄H₉) attached to a benzene ring, enhancing lipophilicity and potential membrane permeability.

• Acetamide backbone: A central –NH–C(=O)–CH₂– linkage, a common scaffold in bioactive molecules due to hydrogen-bonding capabilities.

• Phenylsulfanyl moiety: A sulfur-containing aromatic group (C₆H₅–S–), which may confer redox-modulatory or metal-chelating properties.

The canonical SMILES string (CCCCC1=CC=C(C=C1)NC(=O)CSC2=CC=CC=C2) and InChIKey (OBNKWNUOAUAVCL-UHFFFAOYSA-N) provide unambiguous representations of its connectivity.

Crystallographic Insights

While no direct crystallographic data exist for this compound, analogous structures like N-phenyl-2-(phenylsulfanyl)acetamide (C₁₄H₁₃NOS) reveal:

• Hydrogen-bonded chains: N–H⋯O interactions propagate along the100 axis, stabilizing the crystal lattice.

• C–H⋯π interactions: These secondary forces link adjacent chains into a 3D network, suggesting that the butyl group in N-(4-butylphenyl)-2-(phenylsulfanyl)acetamide may introduce steric effects, altering packing efficiency.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of N-(4-butylphenyl)-2-(phenylsulfanyl)acetamide likely involves a multi-step approach:

Step 1: Preparation of N-(4-butylphenyl)acetamide

• Reactants: 4-Butylaniline and acetyl chloride.

• Conditions: Base-mediated acetylation in anhydrous dichloromethane.

• Yield: ~70–85% (extrapolated from analogous reactions).

Step 2: Sulfur Incorporation

• Method: Nucleophilic substitution of a chloroacetamide intermediate with thiophenol.

• Example: Reaction of 2-chloro-N-(4-butylphenyl)acetamide with thiophenol in the presence of K₂CO₃, analogous to the synthesis of N-phenyl-2-(phenylsulfanyl)acetamide.

• Key Observation: The methylene group (–CH₂–) adjacent to sulfur in the final product appears as a singlet at δ 3.84 ppm in ¹H NMR, confirming successful substitution.

Table 1: Synthetic Parameters for Analogous Acetamides

Compound	Reactants	Yield (%)	Key Spectral Data (¹H NMR)
N-Phenyl-2-(phenylsulfanyl)acetamide	2-Chloro-N-phenylacetamide + Thiophenol	83	δ 3.84 (s, –CH₂–S–), δ 9.15 (s, –NH–)
N-(4-Butylphenyl)acetamide	4-Butylaniline + Acetyl chloride	78	δ 2.05 (s, –COCH₃), δ 7.45 (d, aromatic)

Physicochemical Properties

Experimental and Predicted Data

While direct measurements are sparse, properties can be inferred from related compounds:

• Melting Point: Expected >100°C, based on N-(4-butylphenyl)acetamide (107°C).

• LogP: Estimated ~4.5–5.0 (Calculated using PubChem’s XLogP3 for C₁₈H₂₁NOS: 4.82).

• Solubility: Low aqueous solubility (<1 mg/mL) due to the butyl and phenyl groups; soluble in DMSO, DMF, and dichloromethane.

Table 2: Comparative Physicochemical Profiles

Property	N-(4-Butylphenyl)-2-(phenylsulfanyl)acetamide	N-Phenyl-2-(phenylsulfanyl)acetamide	N-(4-Butylphenyl)acetamide
Molecular Weight (g/mol)	299.4	243.3	191.3
LogP (Predicted)	4.82	3.45	2.91
Melting Point (°C)	Not reported	>300 (decomposes)	107

Biological Relevance and Hypothesized Applications

Structure-Activity Relationship (SAR) Considerations

• Butyl Chain: Enhances lipophilicity, potentially improving blood-brain barrier penetration.

• Sulfanyl Group: May serve as a hydrogen-bond acceptor or participate in disulfide bond formation with biological thiols.

Challenges and Future Directions

Knowledge Gaps

• Biological Data: No in vitro or in vivo studies available.

• Toxicity Profile: Unknown ADMET (absorption, distribution, metabolism, excretion, toxicity) parameters.

Recommended Studies

• Synthetic Optimization: Explore green chemistry approaches (e.g., microwave-assisted synthesis).

• Crystallography: Resolve single-crystal structures to elucidate supramolecular interactions.

• Biological Screening: Prioritize antimicrobial and anticancer assays given structural precedents.